![molecular formula C16H20BrNO B12960527 Pyridine, 3-bromo-4-(tricyclo[3.3.1.13,7]dec-1-ylmethoxy)-](/img/structure/B12960527.png)
Pyridine, 3-bromo-4-(tricyclo[3.3.1.13,7]dec-1-ylmethoxy)-
Description
Pyridine, 3-bromo-4-(tricyclo[3.3.1.13,7]dec-1-ylmethoxy)-: is a complex organic compound that combines the pyridine ring with a bromine atom and a tricyclo[33113,7]dec-1-ylmethoxy group
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of Pyridine, 3-bromo-4-(tricyclo[3.3.1.13,7]dec-1-ylmethoxy)- typically involves multiple steps. One common approach is to start with the bromination of pyridine to obtain 3-bromopyridine. This intermediate is then reacted with tricyclo[3.3.1.13,7]dec-1-ylmethanol under specific conditions to form the desired compound. The reaction conditions often include the use of a base such as sodium hydride or potassium carbonate to facilitate the nucleophilic substitution reaction.
Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the
Properties
Molecular Formula |
C16H20BrNO |
|---|---|
Molecular Weight |
322.24 g/mol |
IUPAC Name |
4-(1-adamantylmethoxy)-3-bromopyridine |
InChI |
InChI=1S/C16H20BrNO/c17-14-9-18-2-1-15(14)19-10-16-6-11-3-12(7-16)5-13(4-11)8-16/h1-2,9,11-13H,3-8,10H2 |
InChI Key |
ULQRQUZADFONPZ-UHFFFAOYSA-N |
Canonical SMILES |
C1C2CC3CC1CC(C2)(C3)COC4=C(C=NC=C4)Br |
Origin of Product |
United States |
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